Cas no 133261-07-1 (1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester)
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester is a pyrazole-based ester compound with applications in pharmaceutical and agrochemical research. Its structure features a carboxylate group at the 5-position, enhancing reactivity for further derivatization. The methyl and propyl substituents contribute to its stability and lipophilicity, making it suitable for intermediate synthesis. This compound is valued for its role in constructing heterocyclic frameworks, particularly in the development of bioactive molecules. Its ethyl ester moiety improves solubility in organic solvents, facilitating purification and handling. Researchers utilize it as a versatile building block in medicinal chemistry due to its predictable reactivity and compatibility with diverse synthetic pathways.
133261-07-1 structure
Product Name:1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester
CAS No:133261-07-1
MF:C10H16N2O2
MW:196.246242523193
MDL:MFCD08459062
CID:64261
PubChem ID:10176532
Update Time:2025-06-09
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-methyl-3-propyl-1H-pyrazole-5-carboxylate
- 1-Methyl-3-propyl-1H
- 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester
- ethyl 2-methyl-5-propylpyrazole-3-carboxylate
- 1-Methyl-3-n-propylpyrazole-5-carboxylic acid ethyl ester
- 2-methyl-5-propyl-2H-pyrazole-3-carboxylic acid ethyl ester
- ethyl 1-methyl-3-n-propyl-pyrazole-5-carboxylate
- ethyl 1-methyl-3-propyl-5-pyrazolecarboxylate
- Ethyl 2-methyl-5-propyl-pyrazole-3-carboxylate
- Ethyl 5-propyl-1H-pyrazole-3-carboxylate
- Ethyl 3-propyl-1H-pyrazole-5-carboxylate
- 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid ethyl ester ,97%
- CS-0321022
- Ethyl3-propyl-1H-pyrazole-5-carboxylate
- MFCD08459062
- FT-0746698
- A806586
- 133261-07-1
- Ethyl1-methyl-3-propyl-1H-pyrazole-5-carboxylate
- AS-71477
- SCHEMBL859
- F16035
- J-504930
- ZPSRHLWRTVNGSM-UHFFFAOYSA-N
- DTXSID50436436
- 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-propyl-, ethyl ester
- AKOS006291224
-
- MDL： MFCD08459062
- Inchi： 1S/C10H16N2O2/c1-4-6-8-7-9(12(3)11-8)10(13)14-5-2/h7H,4-6H2,1-3H3
- InChI Key： ZPSRHLWRTVNGSM-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC(CCC)=NN1C)=O
Computed Properties
- Exact Mass: 196.12100
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 302.0±30.0 °C at 760 mmHg
- Flash Point: 136.5±24.6 °C
- PSA: 44.12000
- LogP: 1.54930
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： 24/25
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189058-250mg |
Ethyl 1-methyl-3-propyl-1H-pyrazole-5-carboxylate |
133261-07-1 | 95%+ | 250mg |
$108 | 2024-08-02 | |
| Chemenu | CM189058-1g |
Ethyl 1-methyl-3-propyl-1H-pyrazole-5-carboxylate |
133261-07-1 | 95%+ | 1g |
$265 | 2024-08-02 | |
| Chemenu | CM189058-5g |
Ethyl 1-methyl-3-propyl-1H-pyrazole-5-carboxylate |
133261-07-1 | 95%+ | 5g |
$825 | 2024-08-02 | |
| abcr | AB511289- |
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid ethyl ester; . |
133261-07-1 | €197.60 | 2022-07-29 | |||
| abcr | AB511289-250 mg |
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid ethyl ester; . |
133261-07-1 | 250MG |
€463.20 | 2022-07-29 | ||
| TRC | M320775-500mg |
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester |
133261-07-1 | 500mg |
$196.00 | 2023-05-17 | ||
| TRC | M320775-5g |
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester |
133261-07-1 | 5g |
$ 1260.00 | 2022-06-04 | ||
| TRC | M320775-5000mg |
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester |
133261-07-1 | 5g |
$1522.00 | 2023-05-17 | ||
| eNovation Chemicals LLC | D405270-100g |
1-METHYL-3-PROPYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER |
133261-07-1 | 97% | 100g |
$200 | 2024-06-05 | |
| eNovation Chemicals LLC | D405270-500g |
1-METHYL-3-PROPYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER |
133261-07-1 | 97% | 500g |
$500 | 2024-06-05 |
1-Methyl-3-propyl-1H-pyrazole-5-carboxylic Acid Ethyl Ester Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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